molecular formula C10H10Cl2Hf B8691220 Hafnocene dichloride

Hafnocene dichloride

Cat. No. B8691220
M. Wt: 379.57 g/mol
InChI Key: IXKLRFLZVHXNCF-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

Hafnocene dichloride is a useful research compound. Its molecular formula is C10H10Cl2Hf and its molecular weight is 379.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality Hafnocene dichloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Hafnocene dichloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H10Cl2Hf

Molecular Weight

379.57 g/mol

IUPAC Name

cyclopenta-1,3-diene;hafnium(4+);dichloride

InChI

InChI=1S/2C5H5.2ClH.Hf/c2*1-2-4-5-3-1;;;/h2*1-3H,4H2;2*1H;/q2*-1;;;+4/p-2

InChI Key

IXKLRFLZVHXNCF-UHFFFAOYSA-L

Canonical SMILES

C1C=CC=[C-]1.C1C=CC=[C-]1.[Cl-].[Cl-].[Hf+4]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In accordance with the procedure of Example 5, 4.3 g (0.0134 mol) of hafnium tetrachloride are added at 55° C. under nitrogen over 30 minutes to a stirred mixture of 56 g of cumene, 5 g (0.027 mol) of ferrocene, 4.8 g (0.0358 mol) of aluminium chloride and 0.12 g (0.0045 mol) of aluminium powder. Working up is effected as in Example 4, affording 3.5 g (68.6% of theory) of hafnocene dichloride which melts at 228°-230° C.
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
56 g
Type
reactant
Reaction Step One
Quantity
4.8 g
Type
reactant
Reaction Step One
Quantity
0.12 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
catalyst
Reaction Step One
Yield
68.6%

Synthesis routes and methods II

Procedure details

1.81 g (5.65 mmol) of hafnium tetrachloride are added to a suspension, cooled to -78° C., of 2.00 g (5.64 mmol) of the dilithium salt (Example 4) in 150 ml of toluene. The orange suspension is allowed to warm to room temperature, and is stirred for a further 2 days in order to complete the reaction. Insoluble constituents are then filtered off via a frit, and the orange-red filtrate is evaporated to dryness on an oil pump. 30 ml of pentane are added to the orange-red residue, and the mixture is stirred vigorously overnight. Removal of the solvent in vacuo gives the hafnocene dichloride as beige powder in a crude product yield of 700 mg (24%). The 1H-NMR spectrum of the crude product shows only one diastereomer.
Quantity
1.81 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
reactant
Reaction Step Two

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